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Compound of Interest

Compound Name: NP-1815-PX sodium

Cat. No.: B10861449

This document provides essential safety and logistical information for the handling and disposal
of NP-1815-PX sodium. The following procedures are mandatory for all personnel working with
this compound to ensure a safe laboratory environment and mitigate risks associated with its
hazardous properties. NP-1815-PX sodium is a potent, highly hygroscopic, and corrosive
crystalline powder that is reactive with moisture and poses significant respiratory and dermal
hazards.

Personal Protective Equipment (PPE)

All personnel must wear the specified PPE when handling NP-1815-PX sodium. The selection
of PPE is based on a thorough risk assessment of the compound's chemical properties and the
procedures being performed.

Table 1: PPE Specifications for Handling NP-1815-PX Sodium
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PPE Category

Specification

MateriallType

Purpose

Hand Protection

ASTM F1671; EN
374-5

Nitrile or Neoprene

(Double-gloved)

Prevents skin contact
with corrosive and

toxic powder.

Eye Protection

ANSI Z87.1-2020

certified

Chemical splash

goggles with side

Protects eyes from

airborne particles and

shields accidental splashes.
NIOSH-approved; Prevents inhalation of
_ _ _ N95 or P100 _ _
Respiratory Assigned Protection rat fine, toxic dust
respirator

Factor (APF) 10

particles.

Body Protection

NFPA 2112 compliant

Flame-resistant (FR)

lab coat

Protects against spills
and potential reaction
with flammable

materials.

Foot Protection

ASTM F2413-18

certified

Closed-toe, chemical-
resistant leather

shoes

Protects feet from
spills and falling

objects.

Operational Plan: Handling Protocol

This protocol outlines the step-by-step methodology for safely weighing and dispensing NP-
1815-PX sodium powder within a controlled laboratory environment.

Methodology for Safe Handling:
e Preparation:

o Ensure the work area, typically a certified chemical fume hood or an inert atmosphere
glovebox, is clean and free of clutter.

o Verify that all required PPE is available and in good condition.

o Place a plastic-backed absorbent liner on the work surface to contain any minor spills. .
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e Donning PPE:

o Don PPE in the following order: inner gloves, lab coat, N95/P100 respirator, chemical
splash goggles, and outer gloves.

o Perform a seal check for the respirator to ensure a proper fit. .
e Handling the Compound:

o Retrieve the sealed container of NP-1815-PX sodium from its designated dry storage
location.

o Carefully open the container inside the fume hood or glovebox, avoiding any disturbance
that could generate airborne dust.

o Use a non-sparking spatula to weigh the desired amount of the compound onto a tared
weigh boat.

o Securely close the primary container immediately after dispensing. .
e Post-Handling:

o Clean the spatula and work surface with a 70% ethanol solution (if compatible) or an
appropriate deactivating agent.

o Wipe the exterior of the primary container before returning it to storage.

o Doff PPE in the reverse order of donning, ensuring not to touch the outside of
contaminated items with bare skin. .

Disposal Plan

Proper disposal of NP-1815-PX sodium and associated contaminated waste is critical to
prevent environmental contamination and ensure safety.

Procedure for Waste Disposal:

e Segregation:
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o All solid waste contaminated with NP-1815-PX sodium (e.g., weigh boats, gloves,
absorbent liners) must be collected in a dedicated, labeled hazardous waste container.

o Do not mix this waste with other chemical waste streams unless compatibility has been
verified. .

o Deactivation of Bulk/Unused Material:

o For unused or excess NP-1815-PX sodium, a quenching procedure must be performed
inside a fume hood.

o Slowly add the material in small increments to a stirred, cooled solution of a suitable
guenching agent (e.g., isopropanol).

o Monitor the reaction for any signs of exotherm or gas evolution. .
» Final Disposal:

o The deactivated solution and all solid contaminated waste must be disposed of through
the institution's official hazardous waste management program.

o Ensure the waste container is properly sealed and labeled with the contents and
associated hazards. .

Emergency Workflow: Spill Response

The following diagram outlines the logical steps to be taken in the event of an NP-1815-PX
sodium spill. Adherence to this workflow is mandatory to ensure a rapid and safe response.
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Caption: Workflow for NP-1815-PX Sodium Spill Response.
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 To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of NP-
1815-PX Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861449#personal-protective-equipment-for-
handling-np-1815-px-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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